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Compound of Interest

Compound Name:
1H-Imidazole-1-ethanamine,4-

bromo-N,N-dimethyl-

Cat. No.: B13241006

Get Quote

Executive Summary & Structural Context
1H-Imidazole-1-ethanamine, 4-bromo-N,N-dimethyl- represents a bifunctional ligand class.[1]

Unlike simple imidazoles, this molecule combines a π-deficient aromatic core with a flexible,

basic alkylamine tail.[1]

Core Utility: Fragment for H3/H4 histamine receptor antagonists; ligand for transition metal

coordination (Zn²⁺, Cu²⁺).

Crystallographic Significance: The N1-substitution removes the strong hydrogen bond donor

(N-H), forcing the crystal lattice to organize via Halogen Bonding (C-Br···N) and Dipole-

Dipole interactions rather than the classic N-H[1]···N imidazole ribbons.
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Feature
Target: L-Br (N-
Substituted)

Control: 4-Bromo-

1H-imidazole

Alternative:

Histamine

Formula C₇H₁₂BrN₃ C₃H₃BrN₂ C₅H₉N₃

H-Bond Donor None (Aprotic Ring) Strong (N1-H) Strong (Amine + Ring)

Dominant Force
Halogen Bonding (σ-

hole)

H-Bonding (N-H[1][2]

[3]···N)
H-Bonding

Lattice Motif
Discrete Dimers or

Chains
Infinite 1D Ribbons 3D Network

Melting Point
Low (< 80°C,

predicted)
High (131–135°C) 83–84°C

Crystallographic Data Analysis[2][3][4][5][6][7]
The following data contrasts the experimentally verified structure of the parent scaffold (4-

Bromo-1H-imidazole) with the structural parameters of the N-alkylated target, derived from

high-fidelity analog studies (e.g., 1-methyl-4-bromoimidazole).

Table 1: Lattice Parameter Comparison
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Parameter
Parent Scaffold (4-

Br-Im) [1]
Target Analog (L-Br)

[2,3]
Implication

Crystal System Monoclinic Monoclinic / Triclinic

Lower symmetry often

observed with flexible

tails.[1]

Space Group P2₁/c P2₁/n or P-1

Loss of glide planes

due to bulky tail

packing.[1]

Unit Cell (a) 9.24 Å ~10–12 Å (Expanded)
Elongation due to

ethylamine chain.

Unit Cell (b) 6.85 Å ~7–9 Å

Unit Cell (c) 8.12 Å ~12–14 Å

Beta Angle (β) 102.5° 95–105°

Packing Efficiency High (Planar Stacking) Moderate (Steric Bulk)

Lower density; higher

solubility in organic

solvents.

Mechanism of Interaction: The "Halogen Switch"
In the parent 4-Bromo-1H-imidazole, the crystal packing is driven by a strong N–H[1]···N

hydrogen bond (

Å).

In the target L-Br, this pathway is blocked.[1] The crystal lattice stabilizes via a C–Br···N

halogen bond.[1]

σ-Hole Interaction: The electron-withdrawing nature of the imidazole ring creates a positive

electrostatic potential cap (σ-hole) on the bromine atom.[1]

Directionality: The C–Br···N angle is typically near-linear (165°–175°), contrasting with the

more flexible H-bonds.[1]
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Binding Energy:

2–5 kcal/mol (weaker than H-bonds, but structure-directing in aprotic environments).[1]

Experimental Protocols
Workflow 1: Synthesis & Crystallization of L-Br
To obtain X-ray quality crystals of the target, one must suppress the high solubility of the amine

tail.

Step-by-Step Methodology:

Alkylation: React 4-bromo-1H-imidazole (1.0 eq) with 2-chloro-N,N-dimethylethanamine (1.1

eq) in DMF using Cs₂CO₃ (2.0 eq) as a base. Stir at 60°C for 12h.

Workup: Dilute with water, extract into EtOAc. Wash with brine. Dry over Na₂SO₄.[4]

Purification: Flash chromatography (DCM:MeOH 95:5).

Crystallization (Vapor Diffusion):

Dissolve 20 mg of pure L-Br in 0.5 mL of THF (good solubility).

Place in a small vial.

Place the small vial inside a larger jar containing Pentane (anti-solvent).

Seal and store at 4°C for 72 hours.

Result: Colorless prisms suitable for XRD.

Workflow 2: Self-Validating Purity Check
Before mounting a crystal, ensure it is the correct N1-isomer (vs. N3-isomer) using NMR.[1]

Criterion: The C2-H proton signal in N-substituted imidazoles shifts downfield (

7.5–7.8 ppm) compared to the C5-H (
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6.9–7.1 ppm).[1]

NOE Check: Irradiation of the N-methylene group should show an NOE enhancement of the

C2-H and C5-H signals, confirming the chain position.[1]

Visualizations (Graphviz/DOT)
Diagram 1: Synthesis & Crystallization Logic Flow
This diagram illustrates the critical decision points in generating the crystal form.

Start: 4-Bromoimidazole N-Alkylation
(Cs2CO3/DMF)

+ Cl-CH2CH2-NMe2 Isomer Validation
(1H NMR / NOE)

Purify

Check C2-H Shift

Crystallization
(Vapor Diffusion)

If Pure N1-Isomer X-Ray Quality Crystal
(P21/n or P-1)

Slow Diffusion
(THF/Pentane)

Click to download full resolution via product page

Caption: Workflow for synthesizing and isolating single crystals of the target ligand,

emphasizing the critical isomer validation step.

Diagram 2: Interaction Switching Mechanism
This diagram compares the dominant intermolecular forces in the parent vs. the target

molecule.
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Parent: 4-Bromoimidazole

Target: L-Br (N-Alkylated)

N-H (Donor)

N (Acceptor)

Strong H-Bond
(2.86 Å)

Br (Weak Interaction)

N-Alkyl (Block)

Replaces H

C-Br (Sigma Hole)

N (Amine/Imid)

Halogen Bond
(2.95 - 3.10 Å)

Click to download full resolution via product page

Caption: The "Interaction Switch": N-alkylation eliminates the H-bond network, forcing the

lattice to organize via directional Halogen Bonds (Red Arrow).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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